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Compound of Interest

Compound Name: DI-Adamantan-2-YL-amine

CAS No.: 39234-40-7

Cat. No.: B3133537

Get Quote

Executive Summary & Chemical Profile[2]
Di-adamantan-2-yl-amine (CAS: 667-62-9 / 39234-40-7) is a sterically hindered, lipophilic

secondary amine comprising two bulky adamantane cages attached to a central nitrogen.[1]

Unlike simple aliphatic amines, the adamantane cage structure confers exceptional chemical

stability and lipophilicity (LogP ~4.6).

Critical Disposal Directive: Due to the persistence of the adamantane cage in the environment

and its resistance to standard biological degradation in water treatment facilities, high-

temperature incineration is the only acceptable disposal method.[1] Under no circumstances

should this compound be discharged into municipal water systems.[1]
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Parameter Specification Operational Implication

Physical State White Crystalline Solid
Dust inhalation risk; use

powder funnel.[1]

Basicity
Secondary Amine (Weak

Base)

Incompatible with Acids &

Oxidizers.

Lipophilicity High (LogP > 4.[1]0)
Bioaccumulative potential;

aquatic toxicity.[1]

Flash Point >100°C (Predicted)
Combustible but not highly

flammable.[1]

Reactivity Stable cage; Reactive N-H
Reacts exothermically with

aldehydes/ketones.[1]

Operational Hazards & Risk Assessment
The "Why" Behind the Protocol (Causality)
Understanding the molecular behavior of Di-adamantan-2-yl-amine is essential for safe

disposal.[1]

The Exothermic Trap (Amine-Ketone Reaction):

Mechanism:[1][2] As a secondary amine, Di-adamantan-2-yl-amine can react with

ketones (like Acetone) or aldehydes to form enamines or iminium ions.[1]

Risk:[1][2] This reaction is exothermic.[1] In a waste container, mixing this amine with

waste acetone can generate sufficient heat to pressurize or melt HDPE containers.

Protocol:NEVER dispose of this amine in the general "Organic Solvents" carboy if that

carboy contains acetone or other ketones. Segregate into "Basic Organic Waste."

Environmental Persistence:

Mechanism:[1][2] The diamondoid structure of adamantane is metabolically stable.
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Risk:[1][2] If released into sinks, it bypasses standard water treatment, posing long-term

aquatic toxicity risks.[1]

Protocol: All rinsates must be collected as hazardous waste, not flushed.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid Reagent
Use this protocol for expired shelf stocks or excess solid material.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1]

Avoid metal containers to prevent potential corrosion from trace impurities.[1]

Labeling: Mark the container clearly:

Content: "Waste Di-adamantan-2-yl-amine"[1]

Hazard Class: "Organic Alkali / Irritant"[1]

GHS Symbol:[1] Exclamation Mark (Irritant), Environment (Aquatic Toxicity).[1]

Segregation: Place the container in the Solid Hazardous Waste stream.[1] Do not bulk with

oxidizers (e.g., permanganates, nitrates).

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Use this protocol for mother liquors or reaction solvents containing the amine.[1]

pH Check: Verify the pH of the solution.

Solvent Segregation:

Halogenated Solvents (DCM, Chloroform): Dispose in "Halogenated Waste."[1]

Non-Halogenated Solvents (Methanol, Toluene): Dispose in "Non-Halogenated Organic

Waste."[1]
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Critical Incompatibility Check:

Ensure the waste container DOES NOT contain concentrated acids (Nitric, Sulfuric) or

strong oxidizers.

Self-Validating Step: Touch the side of the waste container 5 minutes after addition. If

warm, notify EHS immediately (indicates unauthorized reaction).

Scenario C: Cleaning Contaminated Glassware
The lipophilic nature makes water rinsing ineffective.

Primary Rinse: Rinse glassware with a small volume of Ethanol or Acetone (collect this rinse

as organic waste).[1]

Acid Wash (Optional): If residue persists, use dilute Acetic Acid (10%) to protonate the

amine, making it water-soluble.[1]

Final Rinse: Wash with soap and water.[1][3][4] The initial organic rinse must be collected;

the final soapy water may go down the drain only if no visible solid remains.

Visual Decision Logic (Workflow)
The following diagram illustrates the decision-making process for segregating this chemical

safely.
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Figure 1: Decision tree for the safe segregation of Di-adamantan-2-yl-amine waste streams.

Emergency Procedures
Spill Management

Evacuate & Ventilate: If dust is airborne, clear the area.[5]
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PPE: Wear Nitrile gloves, lab coat, and safety goggles. A P95 dust mask is recommended for

solid spills.[1]

Containment:

Solid: Cover with wet paper towels to prevent dust generation, then scoop into a bag.

Liquid: Absorb with vermiculite or sand.[1] Do not use sawdust (combustible).[1]

Neutralization: Wipe the surface with dilute acetic acid (vinegar) to neutralize traces of the

amine, followed by water.

First Aid
Skin Contact: Wash with soap and water for 15 minutes.[1] The lipophilic nature means

water alone is slow to remove it; soap is required.

Eye Contact: Rinse immediately for 15 minutes.[1] Seek medical attention.

Regulatory & Compliance Notes
US EPA (RCRA): While not explicitly P-listed or U-listed, this compound meets the definition

of a "Characteristic Hazardous Waste" if it exhibits ignitability (in solvent) or reactivity.[1] It

should be treated as D001 (Ignitable) if in organic solvent, or generally managed under 40

CFR 262 generator standards.[1]

DOT Shipping (for waste transport):

Proper Shipping Name: Amines, solid, n.o.s. (Di-adamantan-2-yl-amine)[1][6][7]

UN Number: UN 3259[1]

Hazard Class: 8 (Corrosive) - Note: Often classified as Class 8 for transport due to

basicity, even if only irritating to skin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b3133537?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3133537?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

